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Compound of Interest

Compound Name: HO-PEG15-OH

Cat. No.: B1679190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility of Hydroxy-

Polyethylene Glycol-1500-Hydroxy (HO-PEG15-OH), a versatile polymer widely utilized in

pharmaceutical and research applications. This document offers a compilation of quantitative

solubility data, detailed experimental protocols for solubility determination, and a visual

representation of the underlying principles of its solubility behavior.

Core Concept: Understanding the Solubility of HO-
PEG15-OH
HO-PEG15-OH, also known as Polyethylene Glycol 1500 (PEG 1500), is a polymer with an

average molecular weight of approximately 1500 g/mol . Its structure, consisting of repeating

ethylene oxide units terminated by hydroxyl groups, imparts an amphiphilic character. The

ether oxygens and terminal hydroxyl groups can form hydrogen bonds with polar solvents,

while the ethylene backbone possesses a nonpolar character. This dual nature dictates its

solubility across a spectrum of aqueous and organic solvents. Generally, PEG 1500 is highly

soluble in polar solvents and less soluble in nonpolar solvents.

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for HO-
PEG15-OH in various aqueous and organic solvents. It is important to note that the solubility of
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polymers can be influenced by factors such as temperature, pH, and the specific purity and

polydispersity of the polymer batch.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Chemical
Formula

Polarity
Solubility (at
approx. 20-
25°C)

Notes

Aqueous

Solvents

Water H₂O High 650 g/L[1][2] Freely soluble.[3]

Phosphate

Buffered Saline

(PBS)

- High High

Due to its high

water solubility, it

is expected to be

highly soluble in

PBS.

Organic Solvents

Methanol CH₃OH High Soluble[4][5]

Ethanol C₂H₅OH High Soluble[6]

Isopropanol C₃H₈O Medium-High Soluble[4]

Acetone C₃H₆O Medium-High Soluble[6]

Acetonitrile C₂H₃N Medium-High Soluble[7]

Tetrahydrofuran

(THF)
C₄H₈O Medium Soluble[5][8]

Considered a

very good

solvent for PEG.

[8]

Dimethylformami

de (DMF)
C₃H₇NO High Soluble

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS High Soluble[5][8]

Chloroform CHCl₃ Medium Soluble[5]

Dichloromethane CH₂Cl₂ Medium Soluble[9]

Benzene C₆H₆ Low Soluble[9]
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Diethyl Ether (C₂H₅)₂O Low Insoluble[9]

Hexane C₆H₁₄ Low Insoluble[9]

Insoluble in most

aliphatic

hydrocarbons.[3]

Experimental Protocols for Solubility Determination
Determining the solubility of a polymer like HO-PEG15-OH requires a systematic approach to

ensure accurate and reproducible results. The following protocol is a general guideline based

on established methods for polymer solubility testing.

Objective:
To determine the saturation solubility of HO-PEG15-OH in a given solvent at a specified

temperature.

Materials:
HO-PEG15-OH (ensure the grade and specifications are well-documented)

Selected solvents (analytical grade or higher)

Analytical balance (readable to at least 0.1 mg)

Vials or test tubes with secure caps

Constant temperature bath or incubator

Magnetic stirrer and stir bars or a vortex mixer

Filtration apparatus (e.g., syringe filters with appropriate membrane, 0.22 µm or 0.45 µm)

Analytical instrumentation for quantification (e.g., Gravimetric analysis, HPLC, UV-Vis

spectrophotometer, or NMR)

Procedure:
Preparation of Supersaturated Solutions:
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Accurately weigh an excess amount of HO-PEG15-OH into a series of vials. The amount

deemed "excess" will depend on a preliminary estimation of solubility.

Add a precise volume of the chosen solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature bath set to the desired temperature.

Agitate the mixtures vigorously for a predetermined period to ensure equilibrium is

reached. This can take several hours to days for polymers. It is recommended to run a

preliminary time-course experiment to determine the optimal equilibration time.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the constant temperature to

allow the undissolved polymer to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed pipette to avoid precipitation due to temperature changes.

Filter the supernatant using a syringe filter that is compatible with the solvent and has

been pre-warmed to the experimental temperature. This step is crucial to remove any

suspended microparticles.

Quantification:

Gravimetric Analysis:

Accurately weigh an empty, dry container.

Transfer a known volume of the filtered supernatant to the container.

Evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a

temperature below the polymer's degradation point).
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Once the solvent is completely removed, weigh the container with the dried polymer

residue.

Calculate the solubility based on the mass of the residue and the volume of the

supernatant used.

Chromatographic or Spectroscopic Analysis:

Prepare a series of standard solutions of HO-PEG15-OH in the same solvent with

known concentrations.

Generate a calibration curve using the appropriate analytical technique (e.g., HPLC with

a suitable detector, or a colorimetric assay with a UV-Vis spectrophotometer if the

polymer can be derivatized to produce a chromophore).

Dilute the filtered supernatant to a concentration that falls within the linear range of the

calibration curve.

Analyze the diluted sample and determine its concentration from the calibration curve.

Calculate the original solubility, accounting for the dilution factor.

Visualization of Solubility Principles
The solubility of HO-PEG15-OH can be conceptualized based on the principle of "like dissolves

like," which is governed by the polarity of the polymer and the solvent. The following diagram

illustrates the relationship between solvent polarity and the solubility of the amphiphilic HO-
PEG15-OH.
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Start: Weigh Excess HO-PEG15-OH

Add Known Volume of Solvent

Equilibrate at Constant Temperature with Agitation

Allow Undissolved Polymer to Settle

Filter Supernatant

Quantify Polymer Concentration

Gravimetric Analysis

Method 1

Spectroscopic/Chromatographic Analysis

Method 2

Calculate Solubility

End: Report Solubility Data

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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